Cas no 2137586-38-8 (2-(4-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine)

• Product Name: 2-(4-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine
• CAS No: 2137586-38-8
• MF: C₁₂H₁₄ClN₃O₂S
• MW: 299.776460170746
• CID: 5927823
• PubChem ID: 165847658
• Update Time: 2025-08-05

2-(4-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine
• EN300-1115776
• 2137586-38-8

• Inchi： 1S/C12H14ClN3O2S/c1-19(17,18)11-7-15-16(8-11)12(6-14)9-2-4-10(13)5-3-9/h2-5,7-8,12H,6,14H2,1H3
• InChI Key： YGCVMJABZGUEHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 299.0495256g/mol
• Monoisotopic Mass: 299.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-(4-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine

Introduction to 2-(4-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine (CAS No. 2137586-38-8)

2-(4-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine, identified by the CAS number 2137586-38-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both chlorophenyl and methanesulfonylpyrazole moieties, which are strategically positioned to modulate its pharmacological properties.

The significance of 2-(4-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine lies in its potential as a lead compound for the development of novel therapeutic agents. Pyrazole derivatives have been extensively studied for their role in various biological processes, including anti-inflammatory, anticancer, and antimicrobial activities. The presence of the 4-chlorophenyl group enhances the lipophilicity of the molecule, while the 4-methanesulfonylpyrazole moiety contributes to its binding affinity to specific biological targets. These structural features make it a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules that can interact with complex biological pathways. The compound 2-(4-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders.

The synthesis of 2-(4-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The chlorophenyl group is typically introduced via nucleophilic aromatic substitution, while the methanesulfonylpyrazole moiety is incorporated through condensation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

One of the most compelling aspects of 2-(4-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine is its potential to serve as a scaffold for structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly evaluate the binding interactions between this compound and biological targets. This approach has led to the identification of several analogs with improved pharmacokinetic properties and enhanced therapeutic efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of polyfunctionalized heterocycles in drug development. The structural complexity of 2-(4-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine makes it an attractive candidate for further optimization. Researchers are exploring various modifications to its core structure, including the introduction of additional functional groups or ring systems, to enhance its biological activity and reduce potential side effects.

The pharmacological profile of 2-(4-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-y)lethanamino is still under active investigation. However, initial studies have revealed promising results in preclinical models. These studies have demonstrated that this compound can modulate key signaling pathways involved in disease progression, offering a potential therapeutic strategy for conditions such as cancer and inflammation.

In conclusion, 2-(4-chlorophenyl)-2-(4-methanesulfonyl-H-pyrazol-l-y] ethanol amine (CAS No. 2137586 38 8) represents a significant advancement in the field of pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for further exploration in drug discovery. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for the development of novel therapeutic agents that could address unmet medical needs.